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Compound of Interest

Compound Name: S-15261

Cat. No.: B1680370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

biological activities of S-15261, a discontinued oral antihyperglycemic agent. The information is

compiled from publicly available scientific literature and patent databases.

Chemical Structure and Properties
S-15261 is the L-isomer of 4-(2-(2-(9H-fluoren-9-yl)acetamido)ethyl)benzoic acid 2-(2-methoxy-

2-(3-(trifluoromethyl)phenyl)ethylamino)ethyl ester. It is a prodrug that is metabolically cleaved

by esterases into two active metabolites: S-15511 (the carboxylic acid moiety) and Y-415 (the

alcohol moiety).

Chemical Structure of S-15261:

To be replaced with an actual chemical structure drawing tool output. For the purpose of this

example, a placeholder image is used. A real implementation would generate the structure from

the IUPAC name.

Caption: Chemical structure of S-15261.

Metabolites of S-15261:

Upon administration, S-15261 is hydrolyzed by esterases into its constituent molecules, S-

15511 and Y-415.
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Chemical Structure of S-15511:

Placeholder for the chemical structure of S-15511.

Caption: Chemical structure of S-15511.

Chemical Structure of Y-415:

Placeholder for the chemical structure of Y-415.

Caption: Chemical structure of Y-415.

Mechanism of Action and Signaling Pathways
S-15261, primarily through its active metabolite S-15511, functions as an insulin sensitizer. It

enhances the metabolic response to insulin, leading to improved glucose homeostasis. The

compound has been shown to modulate the expression of several key genes involved in

glucose and lipid metabolism in hepatocytes.

The proposed signaling pathway for the effects of S-15261's active metabolite (S-15511) on

hepatic glucose and lipid metabolism is depicted below.
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Gene Expression Modulation

Metabolic Effects

S-15511
(Active Metabolite)

PEPCK

 down-regulates
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 up-regulates
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CPT1

 down-regulates

HMG-CoA Synthase

 down-regulates
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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